Cas no 2877674-89-8 (1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide)

1-(2-tert-Butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide is a specialized organic compound featuring a pyrimidine core substituted with a tert-butyl group and a piperidine-3-carboxamide moiety. Its structural design confers potential advantages in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The tert-butyl group enhances steric hindrance, potentially improving metabolic stability, while the cyclopropylamide moiety may influence binding affinity and selectivity. This compound is of interest in drug discovery for its balanced lipophilicity and conformational rigidity, which could optimize pharmacokinetic properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of targeted therapeutics.

1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide structure

2877674-89-8 structure

Product Name:1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide

CAS No:2877674-89-8

MF:C₁₇H₂₆N₄O

MW:302.414543628693

CID:5330580

PubChem ID:165434441

Update Time:2025-05-25

1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide
- F6753-3144
- 2877674-89-8
- AKOS040867501
- N-Cyclopropyl-1-[2-(1,1-dimethylethyl)-4-pyrimidinyl]-3-piperidinecarboxamide
- Inchi： 1S/C17H26N4O/c1-17(2,3)16-18-9-8-14(20-16)21-10-4-5-12(11-21)15(22)19-13-6-7-13/h8-9,12-13H,4-7,10-11H2,1-3H3,(H,19,22)
- InChI Key： MPYKZTRBQFZWOW-UHFFFAOYSA-N
- SMILES： N1(C2C=CN=C(C(C)(C)C)N=2)CCCC(C(NC2CC2)=O)C1

Computed Properties

Exact Mass: 302.21066147g/mol
Monoisotopic Mass: 302.21066147g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 58.1Å²

Experimental Properties

Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 498.8±38.0 °C(Predicted)
pka: 15.48±0.20(Predicted)

1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6753-3144-2μmol	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	2μmol	$85.5	2023-09-07
Life Chemicals	F6753-3144-5μmol	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	5μmol	$94.5	2023-09-07
Life Chemicals	F6753-3144-10μmol	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	10μmol	$103.5	2023-09-07
Life Chemicals	F6753-3144-20μmol	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	20μmol	$118.5	2023-09-07
Life Chemicals	F6753-3144-1mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	1mg	$81.0	2023-09-07
Life Chemicals	F6753-3144-2mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	2mg	$88.5	2023-09-07
Life Chemicals	F6753-3144-3mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	3mg	$94.5	2023-09-07
Life Chemicals	F6753-3144-4mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	4mg	$99.0	2023-09-07
Life Chemicals	F6753-3144-5mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	5mg	$103.5	2023-09-07
Life Chemicals	F6753-3144-10mg	1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide	2877674-89-8	10mg	$118.5	2023-09-07

1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide Related Literature

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2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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Additional information on 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide

Comprehensive Overview of 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877674-89-8)

The compound 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877674-89-8) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine-carboxamide derivative, characterized by its tert-butylpyrimidine moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a pyrimidine ring with a cyclopropyl group, offering a versatile scaffold for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide has surged, driven by their role in targeting enzyme inhibition and receptor modulation. The compound's carboxamide functionality is particularly noteworthy, as it enhances binding affinity and solubility, making it a candidate for central nervous system (CNS) therapeutics. Researchers are also investigating its potential in cancer research, given the growing focus on small-molecule inhibitors in oncology.

The synthesis of 2877674-89-8 involves multi-step organic reactions, including amide coupling and pyrimidine substitution. Its tert-butyl group contributes to steric hindrance, which can influence metabolic stability—a critical factor in drug design. This aligns with current trends in medicinal chemistry, where optimizing pharmacokinetic properties is a priority. The compound's logP and hydrogen bonding capacity further underscore its potential as a lead compound in preclinical studies.

From an industrial perspective, 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide is often discussed in the context of high-throughput screening and fragment-based drug discovery. Its molecular weight (~304 g/mol) and rotatable bond count suggest favorable drug-likeness, a metric frequently queried in AI-driven drug development platforms. These attributes make it a relevant topic in forums discussing cheminformatics and computational chemistry.

Environmental and regulatory considerations for 2877674-89-8 are also emerging themes. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for such N-containing heterocycles. Additionally, its patent landscape is under scrutiny, as intellectual property rights play a pivotal role in pharmaceutical innovation. This compound exemplifies the intersection of synthetic efficiency and therapeutic potential, addressing key questions in modern organic synthesis.

In conclusion, 1-(2-tert-butylpyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide represents a compelling case study in contemporary chemical research. Its structural complexity and applicability to targeted therapy highlight its relevance in both academic and industrial settings. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular design.